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Compound of Interest

Compound Name: 1-Methylpyrrolidine-d8

Cat. No.: B150434

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and
relevant physicochemical properties of 1-Methylpyrrolidine-d8. Given the limited direct
experimental data on the deuterated form, this guide leverages data from its non-deuterated
counterpart, 1-Methylpyrrolidine, as a close and reliable proxy. This document is intended to
support research, development, and formulation activities where 1-Methylpyrrolidine-d8 is
utilized.

Introduction to 1-Methylpyrrolidine-d8

1-Methylpyrrolidine-d8 is the deuterium-labeled form of 1-Methylpyrrolidine.[1] Deuterated
compounds are of significant interest in pharmaceutical research, particularly in metabolic and
pharmacokinetic studies, due to the kinetic isotope effect which can alter the rate of
metabolism. 1-Methylpyrrolidine itself is a versatile heterocyclic amine used as a solvent, a
reagent in organic synthesis, and a precursor for various pharmaceuticals and agrochemicals.

[2131[4]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-Methylpyrrolidine.
These values are considered to be very close approximations for 1-Methylpyrrolidine-d8, as
deuterium labeling typically has a minimal impact on bulk physical properties.
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Property Value Reference
Molecular Formula CsHsDsN N/A
Molecular Weight 93.22 g/mol N/A
Appearance Colorless to pale yellow liquid [2][3]
Boiling Point 76-81 °C [4115]
Melting Point -90 °C [5]

Density 0.819 g/mL at 25 °C

Flash Point -18 °C [4]

pKa 10.32 at 25 °C [6]

Solubility Data

No specific quantitative solubility data for 1-Methylpyrrolidine-d8 was found in the reviewed
literature. However, its non-deuterated analog, 1-Methylpyrrolidine, is known to be highly
soluble in water and other common organic solvents.[2][3][5] The following table presents the
available solubility information for 1-Methylpyrrolidine, which serves as a strong estimate for the
solubility of 1-Methylpyrrolidine-d8.

Solvent Solubility Temperature Reference
Water Fully miscible 23 °C [7]
Water 213 g/L Not Specified [5]
Alcohol Soluble Not Specified [5]
Ether Soluble Not Specified [5]

Dimethyl Sulfoxide

Soluble Not Specified N/A
(DMSO)
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Experimental Protocol: Equilibrium Solubility
Determination (Shake-Flask Method)

The following is a generalized experimental protocol for determining the equilibrium solubility of
a compound like 1-Methylpyrrolidine-d8, based on the widely accepted shake-flask method.

[8]

Objective: To determine the saturation solubility of 1-Methylpyrrolidine-d8 in a given solvent at
a specified temperature.

Materials:

e 1-Methylpyrrolidine-d8

e Solvent of interest (e.g., water, phosphate-buffered saline pH 7.4)
» Shaking incubator or water bath with temperature control

e Centrifuge

e Analytical balance

e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.22 pm)

¢ High-Performance Liquid Chromatography (HPLC) system with a suitable detector (or other
quantitative analytical method)

Procedure:

o Preparation of Solvent: Prepare the desired solvent and bring it to the target temperature
(e.g., 25 °C or 37 °C).

o Addition of Solute: Add an excess amount of 1-Methylpyrrolidine-d8 to a known volume of
the temperature-equilibrated solvent in a sealed container. The presence of undissolved
solute should be visible.
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» Equilibration: Place the sealed container in a shaking incubator set at the desired
temperature. Agitate the mixture for a sufficient period to ensure equilibrium is reached
(typically 24-48 hours).

o Phase Separation: After equilibration, allow the suspension to settle. Centrifuge the samples
to pellet the undissolved solid.

o Sample Collection: Carefully withdraw an aliquot of the supernatant, ensuring no solid
particles are disturbed.

o Filtration: Filter the collected supernatant through a syringe filter to remove any remaining
microscopic particles.

 Dilution: Accurately dilute the filtered solution with the solvent to a concentration within the
calibrated range of the analytical method.

e Quantification: Analyze the concentration of 1-Methylpyrrolidine-d8 in the diluted sample
using a validated HPLC method.

o Calculation: Calculate the solubility by multiplying the measured concentration by the dilution
factor. The experiment should be performed in triplicate to ensure reproducibility.

Diagrams
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of 1-Methylpyrrolidine-d8 using the shake-flask method.
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Caption: Workflow for Equilibrium Solubility Determination.

Logical Relationship: Synthesis and Application

This diagram shows the relationship between 1-Methylpyrrolidine, its deuterated form, and their
application in drug development studies.
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Caption: Synthesis and Application of 1-Methylpyrrolidine-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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